Cas no 102993-98-6 (1H-1,2,4-Triazole,1-(diphenylmethyl)-)

• Product Name: 1H-1,2,4-Triazole,1-(diphenylmethyl)-
• CAS No: 102993-98-6
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 125379
• PubChem ID: 3361302
• Update Time: 2025-04-18

1H-1,2,4-Triazole,1-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-(diphenylmethyl)-
• 1-(diphenylmethyl)-1H-1,2,4-triazole
• 1-[di(phenyl)methyl]-1H-1,2,4-triazole
• ACMC-20m5x2
• CHEMBL1825024
• CTK4A1652
• 1-BENZHYDRYL-1,2,4-TRIAZOLE
• AKOS015909155
• BDBM50351863
• DTXSID50391793
• 102993-98-6
• SCHEMBL13292485
• 1-Benzhydryl-1H-1,2,4-triazole
• AC-14367
• FT-0642511
• InChI=1/C15H13N3/c1-3-7-13(8-4-1)15(18-12-16-11-17-18)14-9-5-2-6-10-14/h1-12,15

• Inchi： 1S/C15H13N3/c1-3-7-13(8-4-1)15(18-12-16-11-17-18)14-9-5-2-6-10-14/h1-12,15H
• InChI Key： JSUBMVCFGBTKEB-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.11109
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71